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Compound of Interest

Compound Name: 2,3-Dichloro-6-fluoroquinoxaline
CAS No.: 76089-04-8
Cat. No.: B1352988
Get Quote
. J

Executive Summary & Chemical Identity

2,3-Dichloro-6-fluoroquinoxaline is a poly-halogenated heterocyclic building block.[1][2][3] Its
disposal requires strict adherence to halogenated waste protocols due to the presence of both
chlorine and fluorine atoms on the quinoxaline ring. Improper disposal (e.g., drain pouring or
mixing with non-halogenated streams) risks the formation of hydrofluoric acid (HF) and
hydrochloric acid (HCI) in uncontrolled environments, or the creation of toxic byproducts during
incomplete combustion.[1][2]

Chemical Profile
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Property Specification

CAS Number 39267-04-4

Formula CsH3CI2FN:2

Molecular Weight 217.03 g/mol

Physical State Solid (Off-white to yellow crystalline powder)

Corrosive / Irritant / Toxic. Causes severe skin
Primary Hazards burns/eye damage (H314/H318). Toxic if
swallowed (H301).[1][4]

Susceptible to nucleophilic aromatic
Reactivity substitution; hydrolyzes to release acidic halides
(HCI/HF).[1]

Waste Stream Segregation (The Self-Validating
System)

To ensure safety, you must treat this compound as Halogenated Organic Waste.[1][2] The
system is "self-validating" because segregating halogens prevents the corrosion of standard
incinerators and ensures the waste is routed to facilities equipped with acid gas scrubbers.

Critical Rule: Never mix this compound with strong oxidizers or non-halogenated solvents.[1]
The high chlorine/fluorine content requires specific thermal destruction parameters.

Operational Decision Matrix

The following workflow dictates the handling of 2,3-Dichloro-6-fluoroquinoxaline waste based
on its state (Solid Reagent vs. Reaction Mixture).
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Waste Generation:
2,3-Dichloro-6-fluoroquinoxaline

Determine Physical State

Pure Solid / Residue

To facilitate burning Reaction Mixture / Mother Liquor

Dissolve in Combustible Solvent
(Acetone or Methanol)

Segregate: Halogenated Waste Stream

Label: 'Halogenated Organic Waste'
(Contains Fluorine/Chlorine)

Ship to High-Temp Incinerator

(Must have HF/HCI Scrubber)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 2,3-Dichloro-6-fluoroquinoxaline waste. Note the
convergence on "Halogenated Waste" to ensure proper scrubbing during incineration.

Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid (Expired or Surplus
Reagent)

Objective: Convert the solid into a liquid form compatible with fuel-blending incinerators.

o PPE Requirement: Wear nitrile gloves (double-gloved recommended), safety goggles, and a
lab coat.[1][2] Work inside a fume hood.

o Solvent Selection: Select a compatible, combustible solvent (Acetone, Methanol, or Ethanol).
[1][2] Avoid chlorinated solvents like DCM if possible to minimize total halogen load, though

they are chemically compatible.[1][2]
 Dissolution:
o Place the solid 2,3-Dichloro-6-fluoroquinoxaline into a glass beaker.
o Add solvent slowly.[1] (Approx. 10 mL solvent per 1 g of solid).
o Stir until fully dissolved.
o Transfer: Pour the solution into the Halogenated Organic Waste carboy.
e Rinse: Rinse the original container 3x with the solvent and add rinsate to the waste carboy.

» Labeling: Tag the carboy with the specific constituents: "Acetone (90%), 2,3-Dichloro-6-
fluoroquinoxaline (10%).[1][2] Hazard: Flammable, Toxic, Corrosive."[1][2]

Protocol B: Disposal of Reaction Mixtures (Liquid
Waste)

Objective: Prevent side reactions in the waste container.
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e Quench: Ensure any reactive intermediates (e.g., if used with strong nucleophiles or bases)
are quenched before bottling.[1][2]

e pH Check: Verify the pH of the mixture is between 5 and 9. If highly acidic (due to
hydrolysis), neutralize carefully with Sodium Bicarbonate (NaHCOs) before adding to the
organic waste stream to prevent gas buildup in the drum.[1][2]

e Segregation: Pour into the Halogenated Solvent drum.

o Caution: Do NOT pour into the "Aqueous Waste" drum unless the organic content is <1%
and it has been specifically authorized by EHS.

Scientific Rationale: The Incineration Requirement

Why do we insist on high-temperature incineration for this specific molecule?

o C-F Bond Stability: The Carbon-Fluorine bond (at position 6) is one of the strongest in
organic chemistry (~485 kJ/mol). Standard combustion temperatures may fail to break this
bond completely, leading to the emission of fluorinated byproducts.[1][2]

¢ Acid Gas Generation: Upon successful combustion, the chlorine atoms release Hydrogen
Chloride (HCI) and the fluorine releases Hydrogen Fluoride (HF).

o HF Risk: HF is extremely corrosive to incinerator linings (silica brick) and toxic to the
environment.

o The Solution: Licensed hazardous waste incinerators use wet scrubbers (alkaline sprays)
in the flue gas stack to capture these acids, converting them into harmless salts (NacCl,
NaF) before gas release.[1][2]

Combustion Products: Acid Gas Removal Alkaline Scrubber Clean Exhaust +
C02, H20, NOX, HCI, HF (NaOH Spray) Neutral Salts (NaF, NaCl)

High-Temp Incinerator
(>1100°C)

Fuel Blending

2,3-Dichloro-6-fluoroquinoxaline

Click to download full resolution via product page

Figure 2: The chemical fate of the molecule during proper thermal destruction. The scrubber
step is the critical control point for the Fluorine content.
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Emergency Procedures (Spills)

If 2,3-Dichloro-6-fluoroquinoxaline is spilled outside the fume hood:

Scenario

Immediate Action

Solid Spill

Do not dry sweep (creates dust).[1] Cover with
wet paper towels or an inert absorbent
(vermiculite).[1] Scoop into a sealable bag. Treat

as hazardous waste.[1]

Solution Spill

Evacuate area if fumes are present.[1][3] Absorb
with sand or commercial "Solvent Spill Kit"
pillows.[1] Do not use water initially, as

hydrolysis may generate HCI/HF vapors.[1][2]

Skin Contact

Immediate Rinse. Flush with water for 15
minutes.[1][3][5] Because of the fluorine content,
if HF formation is suspected (burning
sensation), apply Calcium Gluconate gel if

available and seek medical attention.[1][2]
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o U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Hazardous Waste Identification. (40 CFR Part 261).[6] Defines
halogenated organic waste listings (F-List) and characteristic corrosivity.

o Source: [Link]

o Thermo Fisher Scientific.Safety Data Sheet: 2,3-Dichloroquinoxaline derivatives.[1][2]

(General hazard class reference for halogenated quinoxalines).[1]

e Sigma-Aldrich (Merck).Safety Data Sheet: 2,3-Dichloro-6-fluoroquinoxaline (CAS 39267-
04-4).[1] Confirms Skin Irrit. 2 and Eye Irrit. 2A classification.[1]

e Tsang, W., et al.Incinerability of Fluorinated Organic Compounds.[1][2][7] Combustion

Science and Technology.[1][8] Explains the stability of C-F bonds and the requirement for

© 2026 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b1352988/docs?utm_src=pdf-body#2-3-dichloro-6-fluoroquinoxaline-operational-disposal-handling-guide-1-2
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.chemicalbook.com/msds/quinoxaline-2-3-dichloro-6-trifluoromethyl.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.chemicalbook.com/msds/quinoxaline-2-3-dichloro-6-trifluoromethyl.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11734~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:18:12~~2%203-Dichloroquinoxaline~~
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.benchchem.com/product/b1352988/docs?utm_src=pdf-body#2-3-dichloro-6-fluoroquinoxaline-operational-disposal-handling-guide-1-2
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.epa.gov/sites/default/files/2019-09/documents/technical_brief_pfas_incineration_ioaa_approved_final_july_2019.pdf
https://adem.alabama.gov/programs/land/landforms/hwcodes.pdf
https://www.tandfonline.com/doi/abs/10.1080/00102209808952095
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

high-temperature incineration.[7]

o Source: [Link][1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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